Cas no 2172003-88-0 (1-phenylpropane-1-sulfonyl fluoride)

• Product Name: 1-phenylpropane-1-sulfonyl fluoride
• CAS No: 2172003-88-0
• MF: C₉H₁₁FO₂S
• MW: 202.245845079422
• CID: 5975014
• PubChem ID: 165505568
• Update Time: 2025-06-11

1-phenylpropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-phenylpropane-1-sulfonyl fluoride
• EN300-1450947
• 2172003-88-0

• Inchi： 1S/C9H11FO2S/c1-2-9(13(10,11)12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3
• InChI Key： LYGVNCGNRGBMMC-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)CC)(=O)(=O)F

Computed Properties

• Exact Mass: 202.04637893g/mol
• Monoisotopic Mass: 202.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-phenylpropane-1-sulfonyl fluoride

Comprehensive Overview of 1-Phenylpropane-1-sulfonyl Fluoride (CAS No. 2172003-88-0): Properties, Applications, and Industry Insights

1-Phenylpropane-1-sulfonyl fluoride (CAS No. 2172003-88-0) is a specialized organosulfur compound gaining attention in pharmaceutical and chemical research due to its unique sulfonyl fluoride functional group. This compound, often abbreviated as PPSF, serves as a versatile building block in medicinal chemistry and bioconjugation applications. Its molecular structure combines a phenylpropane backbone with a highly reactive sulfonyl fluoride moiety, enabling selective modifications of proteins and other biomolecules.

Recent studies highlight the growing demand for sulfonyl fluoride-based probes in targeted drug discovery, particularly for covalent inhibitor development. The 1-phenylpropane-1-sulfonyl fluoride structure offers improved stability compared to traditional acyl fluorides, making it valuable for click chemistry applications. Researchers are exploring its potential in PROTAC technology (Proteolysis Targeting Chimeras), a trending approach in cancer therapeutics that requires precise molecular linkers.

The compound's CAS number 2172003-88-0 has seen increased search volume in scientific databases, reflecting interest from chemical suppliers and research institutions. Analytical data shows optimal purity grades (typically >95%) are crucial for high-throughput screening applications. Advanced characterization techniques like NMR spectroscopy and HPLC-MS confirm its structural integrity, while computational chemistry models predict its reactivity patterns in enzyme inhibition studies.

In material science, 1-phenylpropane-1-sulfonyl fluoride demonstrates potential for polymer modification through surface functionalization. Its fluorosulfate group enables covalent bonding with hydroxyl-rich substrates, a property leveraged in developing bioactive coatings. Industry reports suggest growing adoption in biomaterials engineering, especially for medical device coatings requiring precise molecular immobilization.

Environmental and green chemistry considerations drive innovation in PPSF synthesis methods. Recent patents describe catalytic approaches that reduce byproduct formation, addressing sustainability metrics in fine chemical production. The compound's hydrolytic stability profile makes it suitable for aqueous-phase reactions, distinguishing it from conventional sulfonyl chlorides in biocompatible conjugation strategies.

Market analysis reveals expanding applications in diagnostic reagent development, particularly for fluorescent labeling of biomarkers. The 2172003-88-0 material shows compatibility with microarray technologies and biosensor platforms, with research focusing on its signal-to-noise optimization in molecular imaging. These advancements align with the growing precision medicine sector's demand for high-specificity reagents.

Quality control protocols for 1-phenylpropane-1-sulfonyl fluoride emphasize storage stability under inert atmospheres, with technical datasheets specifying optimal temperature ranges (-20°C to 4°C) for long-term preservation. Analytical comparisons with structural analogs like benzyl sulfonyl fluorides demonstrate its superior reactivity selectivity in pH-dependent reactions, a critical factor for biological assay development.

Emerging AI-driven drug discovery platforms frequently include CAS 2172003-88-0 in their virtual screening libraries, recognizing its privileged scaffold potential. Computational studies suggest novel applications in allosteric modulator design, where the phenylpropane sulfonyl moiety may influence protein-protein interactions. These findings position the compound at the forefront of next-generation therapeutics research.

Industrial scale-up challenges for PPSF production focus on continuous flow chemistry implementations to enhance atom economy. Process chemists report successful microwave-assisted synthesis routes that improve reaction yields while maintaining regioselectivity. These technological advancements support the compound's transition from research-grade to GMP-standard materials for clinical applications.

The scientific literature documents increasing citations of 1-phenylpropane-1-sulfonyl fluoride in peptide modification studies, particularly for creating hydrolytically stable conjugates. Its unique electrophilic character enables chemoselective labeling of nucleophilic residues without affecting other functional groups, a property valuable for structural biology investigations and epitope mapping applications.